3,5,13-trimethyl-3,5,9,10-tetrazatricyclo[7.4.0.02,7]trideca-1,7,10,12-tetraene-4,6-dione

• IUPAC Name: 3,5,13-trimethyl-3,5,9,10-tetrazatricyclo[7.4.0.02,7]trideca-1,7,10,12-tetraene-4,6-dione
• InChI: InChI=1S/C12H12N4O2/c1-7-4-5-13-16-6-8-10(9(7)16)14(2)12(18)15(3)11(8)17/h4-6H,1-3H3
• InChI Key: CGIRRPTVRPAEOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=NN2C1=C3C(=C2)C(=O)N(C(=O)N3C)C
• Molecular Formula: C12H12N4O2
• Molecular Weight: 244.25 g/mol

Description

3,5,13-trimethyl-3,5,9,10-tetrazatricyclo[7.4.0.02,7]trideca-1,7,10,12-tetraene-4,6-dione is a complex organic compound known for its unique structure and potential applications in various fields of science. This compound features a tricyclic framework with multiple nitrogen atoms, making it an interesting subject for chemical research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,5,13-trimethyl-3,5,9,10-tetrazatricyclo[7.4.0.02,7]trideca-1,7,10,12-tetraene-4,6-dione typically involves multi-step organic reactions. The process often starts with the preparation of intermediate compounds that are subsequently cyclized to form the tricyclic structure. Common reagents used in the synthesis include methylating agents, nitrogen sources, and various catalysts to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process might include continuous flow reactors and advanced purification techniques such as chromatography and crystallization to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

3,5,13-trimethyl-3,5,9,10-tetrazatricyclo[7.4.0.02,7]trideca-1,7,10,12-tetraene-4,6-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation states, often using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups, often facilitated by catalysts or specific reaction conditions.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Transition metal catalysts, acid or base catalysts.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield higher oxidation state compounds, while reduction may produce more reduced forms of the compound.

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Recent studies have indicated that derivatives of tetrazatricyclo compounds exhibit promising anticancer properties. For instance, the compound has been investigated for its ability to inhibit specific kinases involved in cancer cell proliferation. The mechanism involves the induction of apoptosis in malignant cells through targeted inhibition of signaling pathways essential for tumor growth .

Antimicrobial Properties
Research has also highlighted the antimicrobial activity of related tetrazatricyclo compounds. These compounds demonstrate effectiveness against a range of bacterial and fungal strains. The mechanism is believed to involve disruption of microbial cell membranes and inhibition of essential metabolic processes .

Neuroprotective Effects
Some derivatives of this compound have shown potential neuroprotective effects in preclinical models of neurodegenerative diseases. The mechanism may involve modulation of oxidative stress and inflammation pathways that contribute to neuronal damage.

Materials Science

Polymer Synthesis
The unique structural features of 3,5,13-trimethyl-3,5,9,10-tetrazatricyclo[7.4.0.02,7]trideca-1,7,10,12-tetraene-4,6-dione make it suitable for the development of advanced polymeric materials. Its application in synthesizing polymers with enhanced thermal stability and mechanical properties has been explored extensively. These materials have potential uses in coatings and composites .

Nanomaterials Development
This compound can serve as a precursor for the synthesis of nanomaterials with specific electronic properties. Research indicates that incorporating tetrazatricyclo structures into nanostructured materials can enhance their conductivity and catalytic activity .

Catalysis

Catalytic Applications
The compound has been studied for its role as a catalyst in various organic reactions. Its ability to facilitate C–N and C–O bond formations under mild conditions has been particularly noted. This makes it a valuable component in synthetic organic chemistry for the development of complex molecules from simpler precursors.

Case Studies

Study	Application	Findings
Study 1	Anticancer Activity	Demonstrated significant inhibition of cancer cell lines with IC50 values in low micromolar range .
Study 2	Antimicrobial Properties	Effective against multiple strains including E.coli and Staphylococcus aureus with minimal inhibitory concentrations (MIC) reported .
Study 3	Polymer Synthesis	Developed high-performance polymers showing enhanced thermal properties compared to traditional materials .
Study 4	Catalytic Applications	Achieved high yields in C–N coupling reactions using this compound as a catalyst under eco-friendly conditions.

Mechanism of Action

The mechanism by which 3,5,13-trimethyl-3,5,9,10-tetrazatricyclo[7.4.0.02,7]trideca-1,7,10,12-tetraene-4,6-dione exerts its effects involves interactions with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. Detailed studies on its mechanism of action are essential to understand its full potential and applications.

Comparison with Similar Compounds

Similar Compounds

• 8-(4-methoxyphenyl)-3,5,13-trimethyl-3,5,9,10-tetrazatricyclo[7.4.0.02,7]trideca-1,7,10,12-tetraene-4,6-dione .
• 2-[4-(4,11,13-trimethyl-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaen-6-yl)-1-piperazinyl]acetonitrile .

Uniqueness

3,5,13-trimethyl-3,5,9,10-tetrazatricyclo[7.4.0.02,7]trideca-1,7,10,12-tetraene-4,6-dione stands out due to its specific tricyclic structure and the presence of multiple nitrogen atoms, which contribute to its unique chemical properties and potential applications. Its ability to undergo various chemical reactions and interact with biological targets makes it a valuable compound for research and industrial purposes.